1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C19H21FN2O2/c1-15-3-2-4-18(13-15)24-14-19(23)22-11-9-21(10-12-22)17-7-5-16(20)6-8-17/h2-8,13H,9-12,14H2,1H3
• InChI Key: LATPLRUTVGWGFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine, also known as 4-F-PBP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been gaining attention in the scientific community due to its potential as a research tool in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine involves the activation of the serotonin 5-HT1A receptor and the dopamine D2 receptor. Activation of these receptors leads to the modulation of neurotransmitter release and the regulation of neuronal activity in the brain. This compound has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it has been reported to induce a range of psychoactive effects in animal models, including locomotor stimulation, hyperactivity, and stereotypy. It has also been shown to have anxiolytic and antidepressant-like effects in some studies.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine as a research tool is its selectivity for the serotonin 5-HT1A receptor and the dopamine D2 receptor. This allows researchers to study the function and regulation of these receptors in isolation. However, one limitation of using this compound is its limited availability and high cost, which may restrict its use in some research settings.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine. One direction is to investigate its potential as a therapeutic agent for the treatment of mood and anxiety disorders. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, further research is needed to understand the long-term effects of this compound on brain function and behavior.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine involves the reaction of 1-(4-fluorophenyl)piperazine with 3-methylphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

1-(4-fluorophenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been used as a research tool in the field of neuroscience to study the function and regulation of neurotransmitter systems in the brain. It has been shown to act as a selective agonist for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to have affinity for the dopamine D2 receptor, which is involved in the regulation of movement, motivation, and reward.